5,6,7,8-Tetrafluorobenzo-1,4-dioxane
Overview
Description
5,6,7,8-Tetrafluorobenzo-1,4-dioxane is a chemical compound . Its molecular formula is C8H4F4O2 . It is also known as 5,6,7,8-Tetrafluorobenzo-1,4-dioxene .
Molecular Structure Analysis
The molecular structure of 5,6,7,8-Tetrafluorobenzo-1,4-dioxane consists of 8 carbon atoms, 4 hydrogen atoms, 4 fluorine atoms, and 2 oxygen atoms . The average mass is 208.110 Da and the monoisotopic mass is 208.014740 Da .Physical And Chemical Properties Analysis
5,6,7,8-Tetrafluorobenzo-1,4-dioxane has a molecular formula of C8H4F4O2 and an average mass of 208.110 Da . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
-
Remediation and Treatment Technologies
- Field : Environmental Science
- Application : 1,4-Dioxane is used in remediation and treatment technologies. It’s often found in groundwater (GW) and is difficult to remove with conventional methods due to its chemical and physical properties .
- Methods : Biodegradation under aerobic conditions either by direct metabolism or co-metabolism is one method used. The presence of a suitable primary substrate is required for co-metabolism .
- Results : The effectiveness of these methods depends on both the concentration of 1,4-dioxane and the presence of common chlorinated co-contaminants .
-
Solar-Driven Removal in Water Treatment
- Field : Environmental Engineering
- Application : 1,4-Dioxane is removed from water using a homemade WO3/nγ-Al2O3 nano-catalyst under solar radiation .
- Methods : The catalyst dosage and simulated solar irradiation intensity are varied to study the 1,4-dioxane mineralization performance .
- Results : Over 75% total organic carbon (TOC) removal was achieved in the presence of 300 mg L−1 of the catalyst with a simulated solar irradiation intensity of 40 mW cm−2 .
-
Heterogeneous Fenton Oxidation
- Field : Chemical Engineering
- Application : Fe-ZSM-5 zeolites (Fe-zeolite) with three Si/Al ratios (25, 100, 300) are used as heterogeneous Fenton catalysts for the removal of 1,4-DX from aqueous solution .
- Methods : The study explores the potential of Fe-zeolite when combined with H2O2 .
- Results : The efficient removal of 1,4-DX using H2O2 was achieved .
properties
IUPAC Name |
5,6,7,8-tetrafluoro-2,3-dihydro-1,4-benzodioxine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F4O2/c9-3-4(10)6(12)8-7(5(3)11)13-1-2-14-8/h1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKPOQYDRSXVVEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C(=C(C(=C2F)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70380205 |
Source
|
| Record name | 5,6,7,8-Tetrafluorobenzo-1,4-dioxane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70380205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6,7,8-Tetrafluorobenzo-1,4-dioxane | |
CAS RN |
1743-87-9 |
Source
|
| Record name | 5,6,7,8-Tetrafluoro-2,3-dihydro-1,4-benzodioxin | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1743-87-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5,6,7,8-Tetrafluorobenzo-1,4-dioxane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70380205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
